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Compound of Interest

Compound Name: N-Methoxy-N-methylbenzamide

Cat. No.: B104586 Get Quote

Essential Safety and Handling Guide for N-
Methoxy-N-methylbenzamide
This guide provides crucial safety and logistical information for the handling and disposal of N-
Methoxy-N-methylbenzamide, tailored for researchers, scientists, and professionals in drug

development.

Hazard Identification and Personal Protective
Equipment
N-Methoxy-N-methylbenzamide is a compound that requires careful handling to minimize

exposure and ensure laboratory safety. According to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS), this substance may be harmful if swallowed,

cause skin and eye irritation, and may lead to respiratory irritation[1][2]. Therefore, adherence

to proper personal protective equipment (PPE) protocols is mandatory.

Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment Purpose

Eye and Face Protection

Safety glasses with side-

shields or chemical goggles. A

face shield may be required for

splash hazards.

Protects against splashes and

dust particles[3][4].

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). A lab

coat or chemical-resistant

apron should be worn.

Prevents direct skin contact

with the chemical[4].

Respiratory Protection

A NIOSH-approved respirator

with a suitable filter (Type A

recommended) should be used

if ventilation is inadequate or if

dust or aerosols are

generated.

Protects against inhalation of

harmful dust, fumes, or

vapors[4][5].

Body Protection

Standard laboratory clothing.

Additional protective clothing

may be necessary depending

on the scale of the operation.

Provides a general barrier

against contamination[4].

Chemical and Physical Properties
A summary of the key physical and chemical properties of N-Methoxy-N-methylbenzamide is

provided below. These properties are essential for safe handling and storage.
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Property Value

Molecular Formula C₉H₁₁NO₂

Molecular Weight 165.19 g/mol

Appearance Liquid

Density 1.085 g/mL at 25°C[2]

Boiling Point 70°C at 0.1 mmHg

Flash Point 113°C (235.4°F) - closed cup

Storage Class Combustible liquids

Experimental Protocol: Safe Handling Procedure
Adherence to a strict operational workflow is critical when working with N-Methoxy-N-
methylbenzamide. The following step-by-step guide outlines the necessary procedures from

preparation to disposal.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood[4].

Ensure that an eyewash station and a safety shower are readily accessible[4].

Remove all potential ignition sources from the handling area.

Confirm that all required PPE is available and in good condition.

2. Handling the Chemical:

Wear all prescribed PPE as detailed in the table above.

When transferring the chemical, do so carefully to minimize the creation of aerosols or

splashes.
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Keep the container tightly closed when not in use to prevent contamination and exposure[2]

[6].

3. Storage:

Store the chemical in a cool, dry, and well-ventilated area[6].

Keep containers securely sealed.

Store away from incompatible materials, such as strong oxidizing agents[7].

4. Spills and Leaks:

In the event of a small spill, absorb the material with a suitable absorbent and place it into a

labeled container for disposal.

For larger spills, evacuate the area and follow emergency procedures.

Avoid generating dust or aerosols during cleanup[3].

5. First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen and seek medical

attention[2][3].

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

persists[3][5].

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention[2][3].

Ingestion

Do NOT induce vomiting. Give a glass of water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention[3][5].

Disposal Plan
All waste materials must be handled in accordance with local, state, and federal regulations[5].

Unused Product: If recycling is not feasible, the material should be disposed of by a licensed

professional waste disposal service[5].

Contaminated Materials: Any PPE, containers, or lab equipment that has come into contact

with N-Methoxy-N-methylbenzamide should be considered contaminated. Dispose of these

materials as hazardous waste in sealed, labeled containers[6]. Do not allow wash water from

cleaning equipment to enter drains[5].

Workflow for Handling N-Methoxy-N-
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Workflow for Handling N-Methoxy-N-methylbenzamide
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Caption: Logical workflow for handling N-Methoxy-N-methylbenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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